2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(4-methoxy-2-nitrophenyl)acetamide

• IUPAC Name: 2-[2,3-dihydro-1H-inden-1-yl(prop-2-ynyl)amino]-N-(4-methoxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C21H21N3O4/c1-3-12-23(19-11-8-15-6-4-5-7-17(15)19)14-21(25)22-18-10-9-16(28-2)13-20(18)24(26)27/h1,4-7,9-10,13,19H,8,11-12,14H2,2H3,(H,22,25)
• InChI Key: VUVGCHLTCXMLDM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CN(CC#C)C2CCC3=CC=CC=C23)[N+](=O)[O-]
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

The compound appears to contain an indene moiety (a polycyclic hydrocarbon), a propynyl group (a type of alkynyl group), and an amide group. The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups and the specific ways in which they are bonded together. The presence of the indene ring suggests that the compound may have aromatic properties.

Chemical Reactions Analysis

The types of chemical reactions this compound could undergo would depend on the specific functional groups present in the molecule. For example, the amide group could participate in hydrolysis reactions, while the propynyl group could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the amide group could influence its solubility in water, while the indene ring could contribute to its stability.

Mechanism of Action

Without specific studies or data on this compound, it’s challenging to predict its mechanism of action. The biological activity of a compound depends on its structure, the types of cells or enzymes it interacts with, and the nature of these interactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its reactivity, toxicity, and the specific conditions under which it is handled or used.

Future Directions

Future research on this compound could involve studying its synthesis, investigating its chemical reactivity, determining its physical and chemical properties, and exploring its potential uses or applications.